Cas no 89284-38-8 (3,5-Dichloro-2-methylpyrazine)

• Product Name: 3,5-Dichloro-2-methylpyrazine
• CAS No: 89284-38-8
• MF: C₅H₄Cl₂N₂
• MW: 163.004658699036
• MDL: MFCD12024888
• CID: 1056805
• PubChem ID: 55270046
• Update Time: 2025-10-28

3,5-Dichloro-2-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-methylpyrazine
• 2,6-Dichlor-5-methylpyrazin
• 3,5-dichloro-2-methyl-pyrazine
• 3-methyl-2,6-dichloropyrazine
• QC-6875
• 3,5-Dichloro-2-methylpyrazine (ACI)
• AS-42282
• Z1198342669
• EN300-186985
• 89284-38-8
• AKOS006318707
• MFCD12024888
• Pyrazine, 3,5-dichloro-2-methyl-
• DTXSID20717224
• DA-01442
• CS-W006444
• SB13955
• SY016010
• TYXFTSUECGCLEV-UHFFFAOYSA-N
• SCHEMBL376483

• MDL： MFCD12024888
• Inchi： 1S/C5H4Cl2N2/c1-3-5(7)9-4(6)2-8-3/h2H,1H3
• InChI Key： TYXFTSUECGCLEV-UHFFFAOYSA-N
• SMILES： ClC1C=NC(C)=C(Cl)N=1

Computed Properties

• Exact Mass: 161.97500
• Monoisotopic Mass: 161.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.404±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 202.6±35.0 ºC (760 Torr),
• Flash Point: 95.0±11.5 ºC,
• Solubility: Slightly soluble (8.2 g/l) (25 º C),
• PSA: 25.78000
• LogP: 2.09180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 3,5-Dichloro-2-methylpyrazine

Professional Introduction to 3,5-Dichloro-2-methylpyrazine (CAS No. 89284-38-8)

3,5-Dichloro-2-methylpyrazine, identified by its Chemical Abstracts Service (CAS) number 89284-38-8, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of chlorine substituents at the 3rd and 5th positions, along with a methyl group at the 2nd position, imparts unique electronic and steric properties that make it a versatile intermediate in synthetic chemistry.

The structural features of 3,5-Dichloro-2-methylpyrazine contribute to its reactivity and potential applications. The chlorine atoms introduce electrophilic centers, facilitating nucleophilic substitution reactions, while the methyl group influences the electron distribution across the ring. These characteristics have made this compound a valuable building block in the synthesis of more complex molecules, particularly in drug discovery and material science.

In recent years, 3,5-Dichloro-2-methylpyrazine has been explored for its pharmacological potential. Pyrazine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3,5-Dichloro-2-methylpyrazine enhances its interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 3,5-Dichloro-2-methylpyrazine is its role in the development of novel therapeutic agents. Researchers have leveraged its structural framework to design molecules with enhanced efficacy and reduced toxicity. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are critical in treating various forms of cancer. The chlorine substituents allow for further functionalization, enabling the creation of analogs with tailored pharmacokinetic profiles.

The agrochemical industry has also recognized the significance of 3,5-Dichloro-2-methylpyrazine. Its derivatives have been investigated as potential herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests and weeds. The compound's stability under environmental conditions makes it a candidate for formulations that require prolonged activity.

Advances in computational chemistry have further accelerated the exploration of 3,5-Dichloro-2-methylpyrazine. Molecular modeling techniques allow researchers to predict the behavior of this compound in various chemical reactions and biological systems. This approach has led to the identification of new synthetic pathways and the optimization of existing ones, reducing experimental trial-and-error and improving efficiency.

The synthesis of 3,5-Dichloro-2-methylpyrazine itself is an area of active interest. Modern synthetic methods focus on developing greener and more sustainable processes. Catalytic approaches have been particularly successful in achieving high yields with minimal byproducts. These innovations align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, 3,5-Dichloro-2-methylpyrazine (CAS No. 89284-38-8) represents a cornerstone in contemporary chemical research. Its unique structural properties enable diverse applications across pharmaceuticals and agrochemicals, while ongoing advancements in synthetic and computational chemistry continue to expand its potential. As research progresses, this compound is poised to play an even greater role in developing innovative solutions to global challenges.